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Compound of Interest

Compound Name: 2-Adamantanol

Cat. No.: B149831

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for 2-Adamantanol (CAS
No. 700-57-2), a key building block in medicinal chemistry and material science.[1][2]
Adherence to these guidelines is essential for ensuring a safe laboratory environment. This
document outlines the known hazards, handling procedures, emergency responses, and
physical and chemical properties of 2-Adamantanol, with a focus on providing actionable
information for professionals in research and development.

Hazard Identification and Classification

The classification of 2-Adamantanol presents some inconsistencies across different suppliers
and databases. While some safety data sheets (SDS) indicate that the substance does not
meet the criteria for classification as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), other sources suggest potential hazards.[3]

One aggregated GHS notification to the ECHA C&L Inventory indicates that 2-Adamantanol
may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).
[3] However, another report within the same inventory did not classify the substance as
hazardous.[3] Given this conflicting information, it is prudent to handle 2-Adamantanol with
care, assuming it may be an irritant.

Table 1: GHS Hazard Summary
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Hazard Class GHS Classification Notes

) ) o Skin Irritant 2 (50% of o
Skin Corrosion/Irritation o Causes skin irritation.
notifications)

) o Eye Irritant 2A (50% of ) o
Serious Eye Damage/Irritation o Causes serious eye irritation.
notifications)

STOT SE 3 (50% of May cause respiratory

Specific Target Organ Toxicity o T
notifications) irritation.

Data sourced from aggregated GHS information provided in 2 reports from 2 notifications to the
ECHA C&L Inventory. The percentage indicates the ratio of notifications that included the
hazard code.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Adamantanol is fundamental to its

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Adamantanol
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Property Value Source(s)
Molecular Formula C10H160
Molecular Weight 152.23 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 258-262 °C (lit.)
Boiling Point 214.73°C (rough estimate)
Flash Point 105.5°C

N Insoluble in water. Soluble in

Solubility

methanol.
Density 0.8544 (rough estimate)

Vapor Pressure

0.00251 mmHg at 25°C

Experimental Protocols

While specific experimental protocols for the determination of all physical and chemical
properties of 2-Adamantanol are not consistently provided in publicly available safety data
sheets, the methodologies for assessing chemical safety are internationally standardized
through the OECD Guidelines for the Testing of Chemicals. These guidelines ensure that data
is reliable and mutually accepted across countries.

General Methodologies:

e Melting Point: The melting point is likely determined using a standard method such as the
capillary method, as outlined in OECD Test Guideline 102. This involves heating the
substance in a capillary tube and observing the temperature range over which it melts.

o Flash Point: For solids, the flash point can be determined using a closed-cup or open-cup
apparatus. A common standard for this measurement is ASTM D93 (Pensky-Martens Closed
Cup Tester) or ASTM D92 (Cleveland Open Cup Tester). The solid is heated at a controlled
rate, and an ignition source is periodically passed over the sample until a flash is observed.
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o Toxicity Studies: Acute toxicity studies, which would determine metrics like LD50 (the dose
lethal to 50% of a test population), are described in various OECD guidelines, such as
OECD 420 (Acute Oral Toxicity - Fixed Dose Procedure), OECD 402 (Acute Dermal Toxicity),
and OECD 403 (Acute Inhalation Toxicity). These studies involve administering the
substance to animals and observing for adverse effects. No specific LD50 data for 2-
Adamantanol was found in the reviewed literature.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially
when handling the powder form to avoid dust formation.

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear compatible, chemical-resistant gloves.

» Body Protection: A lab coat or other protective clothing should be worn.

» Respiratory Protection: If working with the powder outside of a fume hood, a NIOSH-
approved respirator for dusts may be necessary.

General Hygiene:

» Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where 2-Adamantanol is handled.
Storage:

o Store in a tightly closed container.
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o Keep in a cool, dry, and well-ventilated place.

e Incompatible with strong oxidizing agents.

Emergency Procedures

A clear and practiced emergency response plan is essential when working with any chemical.
First Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation develops, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures: In the event of a spill, the following workflow should be followed:

Click to download full resolution via product page
Workflow for responding to a chemical spill of 2-Adamantanol.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: Hazardous combustion products may include carbon monoxide and
carbon dioxide.

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates the logical progression of steps for safely handling 2-
Adamantanol, from initial assessment to disposal.
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General risk assessment and handling workflow for 2-Adamantanol.
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This guide is intended to provide a comprehensive overview of the safety and handling of 2-
Adamantanol for a technical audience. Always consult the most recent Safety Data Sheet from
your supplier and your institution's safety guidelines before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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